Cas no 1427753-68-1 (1-(bromomethyl)-2,5-dichloro-4-methoxybenzene)
1427753-68-1 structure
Product Name:1-(bromomethyl)-2,5-dichloro-4-methoxybenzene
CAS No:1427753-68-1
MF:C8H7BrCl2O
MW:269.950579881668
CID:2111419
Update Time:2023-11-19
1-(bromomethyl)-2,5-dichloro-4-methoxybenzene Chemical and Physical Properties
Names and Identifiers
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- 1-(bromomethyl)-2,5-dichloro-4-methoxyBenzene
- CID 81835481
- Reaxys ID: 27049723
- Benzene, 1-(bromomethyl)-2,5-dichloro-4-methoxy-
- 1-(bromomethyl)-2,5-dichloro-4-methoxybenzene
-
- Inchi: 1S/C8H7BrCl2O/c1-12-8-3-6(10)5(4-9)2-7(8)11/h2-3H,4H2,1H3
- InChI Key: HFAOVSNSXGVIJX-UHFFFAOYSA-N
- SMILES: BrCC1C=C(C(=CC=1Cl)OC)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 145
- Topological Polar Surface Area: 9.2
Experimental Properties
- Density: 1.618±0.06 g/cm3(Predicted)
- Boiling Point: 301.9±37.0 °C(Predicted)
1-(bromomethyl)-2,5-dichloro-4-methoxybenzene Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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